N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide
• InChI: InChI=1S/C17H18ClNO3/c1-3-22-15-9-8-12(10-16(15)21-2)17(20)19-11-13-6-4-5-7-14(13)18/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: XRRHYKHLLUGNCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=CC=CC=C2Cl)OC
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of a benzamide core substituted with a 2-chlorophenylmethyl group, an ethoxy group, and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide typically involves the reaction of 2-chlorobenzyl chloride with 4-ethoxy-3-methoxybenzoic acid in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of environmentally friendly solvents and catalysts, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to certain enzymes or receptors, thereby modulating their activity. This can lead to various biological effects, such as inhibition of cell proliferation or induction of apoptosis in cancer cells. The exact molecular targets and pathways involved are still under investigation and may vary depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

N-[(2-chlorophenyl)methyl]-4-methoxybenzamide: Similar structure but lacks the ethoxy group.

N-[(2-chlorophenyl)methyl]-4-ethoxybenzamide: Similar structure but lacks the methoxy group.

N-[(2-chlorophenyl)methyl]-3-methoxybenzamide: Similar structure but lacks the ethoxy group and has the methoxy group at a different position.

Uniqueness

N-[(2-chlorophenyl)methyl]-4-ethoxy-3-methoxybenzamide is unique due to the presence of both ethoxy and methoxy groups on the benzamide core. This unique substitution pattern can influence the compound’s chemical reactivity and biological activity, making it a valuable compound for various research applications.